N-(4-ethoxyphenyl)-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-pyrimidin-2-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-2-24-15-8-6-14(7-9-15)21-18(23)22-12-3-5-16(13-22)25-17-19-10-4-11-20-17/h4,6-11,16H,2-3,5,12-13H2,1H3,(H,21,23)
• InChI Key: BPENHRGDWGYNID-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCCC(C2)OC3=NC=CC=N3
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

N-(4-ethoxyphenyl)-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine carboxamide compounds and has been shown to exhibit pharmacological properties that make it a promising candidate for drug development.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

Vinaya Kambappa et al. (2017) synthesized a series of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These compounds were evaluated for their ability to inhibit in vivo angiogenesis using the chick chorioallantoic membrane (CAM) model and for their DNA cleavage activities. The study found that certain derivatives exhibited significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects. This indicates that the structure of N-(4-ethoxyphenyl)-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide could be optimized for similar applications (Vinaya Kambappa et al., 2017).

Synthesis and Biological Evaluation as Anticancer Agents

Another study by A. Rahmouni et al. (2016) focused on the synthesis of novel pyrazolopyrimidines derivatives, which were evaluated for their anticancer and anti-5-lipoxygenase activities. The study indicated that these derivatives, sharing a core structure related to this compound, could be potent anticancer and anti-inflammatory agents, highlighting the versatility of this chemical scaffold in drug development (A. Rahmouni et al., 2016).

Pharmacokinetic Improvement and Drug Development

The research by Hidekazu Tokuhara et al. (2018) into benzimidazole derivatives as renin inhibitors demonstrated structural modifications to improve pharmacokinetic profiles while maintaining activity. Although the specific compound this compound was not directly studied, the approach of modifying the piperidine and pyrimidinyl components to enhance drug properties could be applicable to similar compounds, aiming at developing orally bioavailable drugs with potential therapeutic applications (Hidekazu Tokuhara et al., 2018).